Cas no 1021229-80-0 (5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1021229-80-0
• MF: C₁₆H₁₄N₄O₂S₂
• MW: 358.437960147858
• CID: 5432860
• PubChem ID: 135657614
• Update Time: 2025-07-14

5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione
• F3220-0612
• 5-[(E)-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]iminomethyl]-6-hydroxy-2-sulfanylidene-1H-pyrimidin-4-one
• 5-(((4-(4-ethylphenyl)thiazol-2-yl)amino)methylene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• STK878408
• 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
• AKOS005638031
• 1021229-80-0
• 5-[[[4-(4-Ethylphenyl)-2-thiazolyl]amino]methylene]dihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione

• Inchi： 1S/C16H14N4O2S2/c1-2-9-3-5-10(6-4-9)12-8-24-16(18-12)17-7-11-13(21)19-15(23)20-14(11)22/h3-8H,2H2,1H3,(H,17,18)(H2,19,20,21,22,23)
• InChI Key： IFVOXKWGJNCCBM-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)/C(=C\NC2=NC(C3=CC=C(CC)C=C3)=CS2)/C(=O)N1

Computed Properties

• Exact Mass: 358.05581805g/mol
• Monoisotopic Mass: 358.05581805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.63±0.20(Predicted)

Additional information on 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione

Introduction to 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 1021229-80-0)

5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 1021229-80-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles and diazines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione is characterized by a central diazine ring substituted with a thiazole moiety and a sulfanyl group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further research and development in the pharmaceutical industry.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione exhibits potent anticancer activity against several human cancer cell lines. The researchers found that this compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt key cellular processes involved in cancer progression.

In another study published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its antimicrobial properties. The results indicated that 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione demonstrates significant activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum antimicrobial activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The pharmacokinetic properties of 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in vivo, which are essential characteristics for a potential drug candidate.

The safety profile of 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione has been evaluated through various preclinical studies. Toxicity assessments conducted in animal models have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 5-({[4-(4-ethylphenyl)-1,3-thiazol-2-yl]amino}methylidene)-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 1021229-80-0) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use in clinical settings.